2-(Quinolin-6-ylmethyl)isoindoline-1,3-dione

• Molecular Formula: C18H12N2O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 2-(quinolin-6-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C18H12N2O2/c21-17-14-5-1-2-6-15(14)18(22)20(17)11-12-7-8-16-13(10-12)4-3-9-19-16/h1-10H,11H2
• InChI Key: NRIGLLCJLQQTGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC4=C(C=C3)N=CC=C4

Description

2-(Quinolin-6-ylmethyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of isoindoline-1,3-dione (6.47 g, 44.0 mmol) and triphenylphosphine (11.53 g, 44.0 mmol) in THF (70 mL) at a 0° C., was added a solution of quinolin-6-ylmethanol (7 g, 44.0 mmol) in THF (30 mL) and (E)-diisopropyl diazene-1,2-dicarboxylate (8.89 g, 44.0 mmol) dropwise over a period of 30 min. The mixture was then heated to 30° C. for 20 h. The reaction was cooled to rt and concentrated in vacuo. The resulting residue was purified by Analogix silica gel with gradient hexanes:EtOAc to provide 2-(quinolin-6-ylmethyl)isoindoline-1,3-dione (12.04 g) in 95% yield. LCMS (method A): [MH]+=2.99, tR=4.89 min.